Cas no 3770-98-7 (1,1,1-Tribromoacetone)

• Product Name: 1,1,1-Tribromoacetone
• CAS No: 3770-98-7
• MF: C₃H₃Br₃O
• MW: 294.767318964005
• CID: 1057939
• PubChem ID: 536749
• Update Time: 2025-04-20

1,1,1-Tribromoacetone Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Tribromoacetone
• 1,1,1-tribromopropan-2-one
• AKOS040758098
• CS-0128449
• DB-336889
• SCHEMBL4822982
• OHJUXYKQXTXBTR-UHFFFAOYSA-N
• 1,1,1-Tribromoacetone #
• HY-133623
• 3770-98-7
• Tribromaceton
• 1,1,1-Tribromopropanone
• DTXSID30336849
• 2-Propanone, 1,1,1-tribromo-

• Inchi： 1S/C3H3Br3O/c1-2(7)3(4,5)6/h1H3
• InChI Key： OHJUXYKQXTXBTR-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)(Br)Br

Computed Properties

• Exact Mass: 291.77329
• Monoisotopic Mass: 291.77340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones